Cas no 2228407-48-3 (methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228407-48-3
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6255518
• PubChem ID: 165736667
• Update Time: 2025-06-12

methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate
• 2228407-48-3
• EN300-1739177
• methyl 5-{[1-(hydroxymethyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C11H16N2O3/c1-13-9(5-11(7-14)3-4-11)8(6-12-13)10(15)16-2/h6,14H,3-5,7H2,1-2H3
• InChI Key： LQOGCGBMDUSQKD-UHFFFAOYSA-N
• SMILES： OCC1(CC2=C(C(=O)OC)C=NN2C)CC1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate

Comprehensive Overview of Methyl 5-{1-(Hydroxymethyl)Cyclopropylmethyl}-1-Methyl-1H-Pyrazole-4-Carboxylate (CAS No. 2228407-48-3)

The compound methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228407-48-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropylmethyl group and a pyrazole core, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate has surged due to their versatility in medicinal chemistry. The pyrazole ring, a key component of this molecule, is known for its role in enhancing pharmacokinetic properties. This has led to increased searches for "pyrazole derivatives in drug development" and "cyclopropylmethyl applications in synthesis," reflecting the growing interest in such scaffolds.

The synthesis of CAS No. 2228407-48-3 involves multi-step organic reactions, including cyclopropanation and esterification. Its hydroxymethyl group offers a reactive site for further functionalization, making it a versatile building block. This aligns with the trending search query "how to modify hydroxymethyl groups in organic synthesis," highlighting its relevance in modern chemistry.

From an industrial perspective, methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate is often discussed in forums focusing on "green chemistry" and "sustainable synthesis." Its potential for low-waste production methods resonates with the global push for environmentally friendly practices. Additionally, its stability under various conditions makes it a candidate for "high-throughput screening" in pharmaceutical labs.

Another area of interest is the compound's role in agrochemicals. The pyrazole-carboxylate moiety is frequently explored for pesticidal and herbicidal activities. Searches like "pyrazole-based agrochemicals" and "cyclopropylmethyl in crop protection" underscore its agricultural significance. This dual applicability in pharma and agro sectors positions CAS No. 2228407-48-3 as a multifaceted tool for researchers.

Analytical characterization of this compound typically involves techniques such as NMR, HPLC, and mass spectrometry. The precision required for its analysis has spurred discussions around "advanced analytical methods for complex esters." Furthermore, its methyl ester group is a focal point for studies on "ester hydrolysis kinetics," a topic frequently queried in academic circles.

In summary, methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228407-48-3) represents a convergence of innovation in synthetic chemistry and applied sciences. Its structural features and functional groups align with current trends in "targeted drug design" and "sustainable agrochemicals," ensuring its continued relevance in scientific discourse.